Cas no 91066-15-8 (2-chloro-4-(propan-2-yl)quinazoline)

• Product Name: 2-chloro-4-(propan-2-yl)quinazoline
• CAS No: 91066-15-8
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD28660237
• CID: 4307113
• Update Time: 2026-04-14

2-chloro-4-(propan-2-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-chloro-4-(1-methylethyl)-
• 2-chloro-4-(propan-2-yl)quinazoline

• MDL： MFCD28660237

Additional information on 2-chloro-4-(propan-2-yl)quinazoline

Introduction to 2-chloro-4-(propan-2-yl)quinazoline (CAS No. 91066-15-8)

2-chloro-4-(propan-2-yl)quinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 91066-15-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule belongs to the quinazoline family, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The structural features of this compound, particularly the presence of a chloro substituent at the 2-position and an isopropyl group at the 4-position of the quinazoline core, contribute to its unique chemical properties and reactivity.

The quinazoline scaffold is a privileged structure in drug discovery, with numerous derivatives exhibiting pharmacological effects ranging from anticancer to antimicrobial properties. The introduction of electron-withdrawing and electron-donating groups at specific positions on the quinazoline ring can modulate its biological activity, making it a versatile platform for medicinal chemists. In the case of 2-chloro-4-(propan-2-yl)quinazoline, the chloro group enhances electrophilicity, facilitating further functionalization, while the isopropyl group introduces steric hindrance and potential lipophilicity, influencing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of quinazoline derivatives more accurately. Studies have shown that compounds with similar structural motifs to 2-chloro-4-(propan-2-yl)quinazoline can interact with various enzymes and receptors, making them promising candidates for therapeutic intervention. For instance, modifications at the 2- and 4-positions have been explored to enhance binding to kinases, which are critical targets in oncology research.

The synthesis of 2-chloro-4-(propan-2-yl)quinazoline typically involves multi-step organic reactions, starting from readily available precursors such as anthranilic acid derivatives. The chlorination step is often carried out using reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), while the introduction of the isopropyl group can be achieved through nucleophilic substitution or alkylation reactions. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies on 2-chloro-4-(propan-2-yl)quinazoline have revealed potential effects on cellular pathways relevant to inflammation and cancer progression. The compound has been investigated for its ability to modulate signaling pathways involving tyrosine kinases, which play a pivotal role in cell proliferation and survival. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit additional pharmacological effects upon further exploration.

The quinazoline core is also known for its stability under various conditions, which makes it a favorable candidate for drug development. The stability contributes to the compound's shelf life and bioavailability, critical factors in pharmaceutical formulations. Furthermore, the versatility of quinazoline derivatives allows for modifications that can improve their solubility, permeability, and metabolic stability, addressing key challenges in drug delivery systems.

Current research trends in quinazoline chemistry emphasize the development of novel synthetic methodologies and biocatalytic approaches to streamline the production of complex derivatives. Techniques such as flow chemistry and enzymatic catalysis are being explored to enhance efficiency and sustainability in synthesis. These innovations not only reduce costs but also minimize waste generation, aligning with global efforts towards green chemistry principles.

The role of 2-chloro-4-(propan-2-yl)quinazoline as a building block in medicinal chemistry cannot be overstated. Its unique structural features provide a foundation for designing molecules with tailored properties for specific therapeutic applications. As research progresses, collaborations between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. This interdisciplinary approach will drive the discovery of new drugs targeting unmet medical needs.

Future directions in the study of 2-chloro-4-(propan-2-yl)quinazoline may include exploring its interactions with protein targets using high-throughput screening technologies. Such efforts could uncover new therapeutic potentials or reveal adverse effects that need to be addressed during drug development. Additionally, computational studies can help predict metabolic pathways and potential drug-drug interactions, providing valuable insights into dosing regimens and patient safety considerations.

In conclusion,2-chloro-4-(propan-2-yl)quinazoline (CAS No. 91066-15-8) represents a promising compound in pharmaceutical research due to its structural versatility and potential biological activities. Its synthesis, characterized by well-established methods but with room for innovation through green chemistry approaches, ensures a steady supply for further investigation. As our understanding of molecular interactions advances, compounds like this will continue to play a crucial role in developing next-generation therapeutics.